Cas no 1806027-38-2 (Methyl 3-(difluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-6-acetate)

• Product Name: Methyl 3-(difluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-6-acetate
• CAS No: 1806027-38-2
• MF: C₁₁H₁₀F₅NO₄
• MW: 315.193420886993
• CID: 4842984
• Update Time: 2025-06-08

Methyl 3-(difluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(difluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-6-acetate

• Inchi： 1S/C11H10F5NO4/c1-19-7(18)4-5-3-6(21-11(14,15)16)8(9(12)13)10(17-5)20-2/h3,9H,4H2,1-2H3
• InChI Key： NJUZXCCOFJDWPA-UHFFFAOYSA-N
• SMILES： FC(C1=C(N=C(CC(=O)OC)C=C1OC(F)(F)F)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 352
• XLogP3: 2.8
• Topological Polar Surface Area: 57.6

Additional information on Methyl 3-(difluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-6-acetate

Comprehensive Overview of Methyl 3-(difluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-6-acetate (CAS No. 1806027-38-2)

The compound Methyl 3-(difluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-6-acetate (CAS No. 1806027-38-2) is a highly specialized pyridine derivative with significant applications in agrochemical and pharmaceutical research. Its unique structure, featuring difluoromethyl, methoxy, and trifluoromethoxy functional groups, makes it a valuable intermediate for synthesizing advanced molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential in developing novel crop protection agents and bioactive molecules.

One of the key reasons for the growing attention toward Methyl 3-(difluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-6-acetate is its role in modern sustainable agriculture. With global concerns about food security and environmental impact, agrochemical companies are actively seeking eco-friendly pesticides and herbicides. The presence of fluorine atoms in this compound enhances its bioactivity and selectivity, aligning with the demand for low-residue crop solutions. This has led to a surge in searches for "fluorinated pyridine derivatives in agriculture" and "next-generation agrochemical intermediates."

From a synthetic chemistry perspective, CAS No. 1806027-38-2 exemplifies the importance of heterocyclic chemistry in drug discovery. The pyridine core is a privileged scaffold in medicinal chemistry, often found in FDA-approved drugs targeting various diseases. Recent studies highlight its potential in central nervous system (CNS) drug development, particularly due to the blood-brain barrier (BBB) permeability enhancement offered by fluorinated groups. Online queries such as "pyridine-based CNS drugs" and "fluorine in drug design" reflect this trend.

The compound's structure-activity relationship (SAR) is another focal point for researchers. The strategic placement of difluoromethyl and trifluoromethoxy groups influences its electronic properties and metabolic stability, critical factors in lead optimization. Laboratories specializing in high-throughput screening (HTS) often explore such derivatives to identify small-molecule modulators for biological targets. This aligns with frequent search terms like "SAR of fluorinated heterocycles" and "HTS compatible scaffolds."

In the context of green chemistry, the synthesis of Methyl 3-(difluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-6-acetate poses interesting challenges. Researchers are investigating catalytic fluorination methods and solvent-free reactions to improve its production sustainability. These efforts resonate with industry demands for cost-effective synthetic routes and reduced environmental footprint, as seen in trending searches like "green synthesis of fluorinated compounds."

Analytical characterization of this compound involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. The data generated contributes to the broader understanding of fluorine-induced conformational effects in molecular systems. This technical aspect attracts queries like "NMR analysis of polyfluorinated pyridines" and "crystal engineering of agrochemical intermediates."

Looking ahead, CAS No. 1806027-38-2 represents a compelling case study in interdisciplinary chemical innovation. Its applications span from precision farming to targeted therapeutics, reflecting the convergence of agricultural and pharmaceutical sciences. As patent landscapes evolve, this compound continues to inspire research into IP-protected chemical entities and novel formulation technologies, making it a subject of persistent interest in both academic and industrial settings.